Cas no 35674-56-7 (Isoquinolinium,2-(phenylmethyl)-, chloride (1:1))
35674-56-7 structure
Product Name:Isoquinolinium,2-(phenylmethyl)-, chloride (1:1)
CAS No:35674-56-7
MF:C16H14ClN
MW:255.742063045502
CID:308159
PubChem ID:118855
Update Time:2025-04-19
Isoquinolinium,2-(phenylmethyl)-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Isoquinolinium,2-(phenylmethyl)-, chloride (1:1)
- 2-(PHENYLMETHYL)-ISOQUINOLINIUM CHLORIDE
- 2-benzylisoquinolin-2-ium,chloride
- 2-Benzyl-isochinolinium, Chlorid
- 2-Benzylisoquinolinium chloride
- 2-benzyl-isoquinolinium, chloride
- AC1L3NQE
- AC1Q1RWT
- AI3-51472
- AR-1D9259
- EINECS 252-666-9
- KB-168611
- SureCN8870693
- DTXSID5049651
- Isoquinolinium, 2-(phenylmethyl)-, chloride (1:1)
- 3GP9SPW8EG
- 2-(Phenylmethyl)isoquinolinium chloride
- FT-0608903
- 2-benzylisoquinolin-2-ium;chloride
- NS00058220
- Isoquinolinium, 2-(phenylmethyl)-, chloride
- SCHEMBL8870693
- AKOS024333208
- 35674-56-7
-
- Inchi: 1S/C16H14N.ClH/c1-2-6-14(7-3-1)12-17-11-10-15-8-4-5-9-16(15)13-17;/h1-11,13H,12H2;1H/q+1;/p-1
- InChI Key: RFBYOCFNLRHJGJ-UHFFFAOYSA-M
- SMILES: [Cl-].[N+]1(C=CC2C=CC=CC=2C=1)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 240.972
- Monoisotopic Mass: 255.081477
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.9
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 3.88
Isoquinolinium,2-(phenylmethyl)-, chloride (1:1) Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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